Cas no 640731-95-9 (1-Butanol, 4-[1,1,2-trifluoro-2-(heptafluoropropoxy)ethoxy]-)

• Product Name: 1-Butanol, 4-[1,1,2-trifluoro-2-(heptafluoropropoxy)ethoxy]-
• CAS No: 640731-95-9
• MF: C₉H₁₀F₁₀O₃
• MW: 356.157938480377
• CID: 425030
• PubChem ID: 71380515
• Update Time: 2025-04-19

1-Butanol, 4-[1,1,2-trifluoro-2-(heptafluoropropoxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 4-[1,1,2-trifluoro-2-(heptafluoropropoxy)ethoxy]-
• 4-[1,1,2-trifluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)ethoxy]butan-1-ol
• DTXSID90803027
• CF3CF2CF2OCFHCF2O(CH2)4OH
• 640731-95-9
• ITSVWHNTLNGFLR-UHFFFAOYSA-N
• 4-[1,1,2-Trifluoro-2-(heptafluoropropoxy)ethoxy]butan-1-ol

• Inchi： 1S/C9H10F10O3/c10-5(6(11,12)21-4-2-1-3-20)22-9(18,19)7(13,14)8(15,16)17/h5,20H,1-4H2
• InChI Key： ITSVWHNTLNGFLR-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(OC(C(OCCCCO)(F)F)F)F

Computed Properties

• Exact Mass: 356.047
• Monoisotopic Mass: 356.04702580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69